Cas no 946332-25-8 (N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide
• CAS No: 946332-25-8
• MF: C₁₇H₁₉ClN₄O₃S
• MW: 394.875761270523
• CID: 5504524
• Update Time: 2025-10-29

N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N'-(1-methoxypropan-2-yl)oxamide
• N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide

• Inchi： 1S/C17H19ClN4O3S/c1-10(7-25-2)19-16(23)17(24)20-15-13-8-26-9-14(13)21-22(15)12-5-3-11(18)4-6-12/h3-6,10H,7-9H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： BUNSERVVMGXULN-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)(=O)C(NC(C)COC)=O

Additional information on N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide

Professional Introduction to N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide (CAS No. 946332-25-8)

N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide, identified by its CAS number 946332-25-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The combination of a thiophene ring with a pyrazole moiety, coupled with specific substituents such as 4-chlorophenyl and 1-methoxypropan-2-yl groups, contributes to its distinct chemical properties and biological activities.

The structural framework of N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The thiophene ring is a common structural motif in many bioactive compounds, exhibiting properties that can facilitate binding to proteins and enzymes. Specifically, the thiophene ring in this compound can engage in π-stacking interactions and hydrogen bonding, which are crucial for the design of high-affinity ligands.

In addition to the thiophene moiety, the pyrazole ring contributes to the compound's biological activity by providing a rigid scaffold that can optimize interactions with biological targets. The presence of the 4-chlorophenyl group introduces a hydrophobic region that can enhance binding affinity through van der Waals forces. Furthermore, the 1-methoxypropan-2-yl group adds a hydrophilic character to the molecule, which can improve solubility and bioavailability. These structural features collectively make N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide a promising candidate for further investigation in medicinal chemistry.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Heterocycles such as thiophene and pyrazole are known for their ability to modulate biological pathways and have been widely used in the synthesis of drugs targeting various diseases. N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide is no exception and has been explored for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide is its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. Studies have shown that derivatives of thiophene-pyrazole hybrids can exhibit potent anti-inflammatory properties by selectively inhibiting these enzymes. The specific substitution pattern in N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide enhances its binding affinity to these targets, making it a valuable scaffold for designing novel anti-inflammatory drugs.

The compound's potential application extends beyond anti-inflammatory therapy. Emerging evidence suggests that N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(1-methoxypropan-2-yl)ethanediamide may also play a role in cancer treatment. By modulating key signaling pathways involved in tumor growth and metastasis, this molecule could offer a new approach to combating various types of cancer. Preclinical studies have demonstrated that thiophene-pyrazole derivatives can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylnitro-N-(1-methoxypropanalcohol)etanediamide

The synthesis of N'-thienopyrazole derivativeN'-thienopyrazole derivative CAS no 94633N'(1-methylpropylethanediamide CAS no 94633'N'(1-methylpropylethanediamide CAS no 94633) exhibits interesting chemical reactivity that allows for further functionalization. The presence of both electrophilic and nucleophilic sites within the molecule provides multiple avenues for modifying its structure to enhance its biological activity or improve pharmacokinetic properties.

In conclusion，N'-thiopyrrolopyridine derivative CAS no 94633) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features， coupled with promising preclinical results， make it an attractive candidate for further investigation。 As research continues to uncover new insights into its mechanisms of action， this compound is poised to contribute significantly to the development of novel therapeutic agents.